Cas no 1878921-40-4 (N-(Cyclopropylmethyl)-5-methylpyridin-3-amine)

• Product Name: N-(Cyclopropylmethyl)-5-methylpyridin-3-amine
• CAS No: 1878921-40-4
• MF: C₁₀H₁₄N₂
• MW: 162.231562137604
• MDL: MFCD29934690
• CID: 4782954
• Update Time: 2025-10-12

N-(Cyclopropylmethyl)-5-methylpyridin-3-amine Chemical and Physical Properties

Names and Identifiers

• N-(cyclopropylmethyl)-5-methylpyridin-3-amine
• N-(Cyclopropylmethyl)-5-methylpyridin-3-amine

• MDL： MFCD29934690
• Inchi： 1S/C10H14N2/c1-8-4-10(7-11-5-8)12-6-9-2-3-9/h4-5,7,9,12H,2-3,6H2,1H3
• InChI Key： WJSNWAJHDIXSPW-UHFFFAOYSA-N
• SMILES： N(C1C=NC=C(C)C=1)CC1CC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 143
• XLogP3: 1.9
• Topological Polar Surface Area: 24.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Aminopyridines and derivatives

Additional information on N-(Cyclopropylmethyl)-5-methylpyridin-3-amine

Comprehensive Overview of N-(Cyclopropylmethyl)-5-methylpyridin-3-amine (CAS No. 1878921-40-4)

N-(Cyclopropylmethyl)-5-methylpyridin-3-amine, identified by its CAS number 1878921-40-4, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, featuring a cyclopropylmethyl group attached to a 5-methylpyridin-3-amine backbone, exhibits unique physicochemical properties that make it a valuable intermediate in synthetic chemistry. Researchers are particularly interested in its potential applications in drug discovery, owing to its structural versatility and ability to modulate biological targets.

The growing demand for N-(Cyclopropylmethyl)-5-methylpyridin-3-amine is driven by its relevance in developing novel therapeutics. Recent studies highlight its role in designing kinase inhibitors and GPCR modulators, which are critical in treating conditions like cancer and neurological disorders. Its CAS 1878921-40-4 identifier ensures precise tracking in regulatory and commercial databases, facilitating seamless integration into global supply chains. Additionally, the compound's stability under various conditions makes it a preferred choice for high-throughput screening and combinatorial chemistry.

From an industrial perspective, N-(Cyclopropylmethyl)-5-methylpyridin-3-amine is synthesized through optimized routes that prioritize yield and purity. Advanced techniques such as microwave-assisted synthesis and catalytic hydrogenation are often employed to enhance efficiency. The compound's logP and solubility profiles are meticulously characterized to ensure compatibility with formulation requirements, addressing common challenges in bioavailability and delivery.

Environmental and safety considerations are paramount when handling CAS 1878921-40-4. While not classified as hazardous, proper storage in anhydrous conditions and light-sensitive containers is recommended to maintain integrity. The compound's biodegradability and ecotoxicological impact are under ongoing evaluation, aligning with the pharmaceutical industry's push toward green chemistry principles.

In the context of AI-driven drug discovery, N-(Cyclopropylmethyl)-5-methylpyridin-3-amine serves as a case study for machine learning models predicting molecular interactions. Its structural motifs are frequently analyzed in cheminformatics platforms to identify analogs with improved efficacy. This synergy between experimental and computational approaches underscores the compound's role in modern precision medicine initiatives.

Market trends indicate a rising interest in custom synthesis of CAS 1878921-40-4, particularly for contract research organizations (CROs) and academic labs. Suppliers emphasize GMP-compliant production to meet stringent quality standards, catering to preclinical and clinical development needs. The compound's patent landscape and generic availability are also key discussion points for stakeholders navigating intellectual property strategies.

In summary, N-(Cyclopropylmethyl)-5-methylpyridin-3-amine (1878921-40-4) represents a convergence of innovation and practicality in chemical research. Its multifaceted applications, coupled with rigorous safety and sustainability protocols, position it as a cornerstone in next-generation therapeutic development. Future explorations may further unravel its potential in bioconjugation and nanomaterial engineering, expanding its footprint across interdisciplinary domains.